5,7-dichloro-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
Overview
Description
The compound “5,7-dichloro-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione” belongs to the class of organic compounds known as benzothiazoles . These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,7-dichloro-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione involves the condensation of 2-aminothiophenol with chloroacetic acid followed by cyclization and oxidation.", "Starting Materials": [ "2-aminothiophenol", "chloroacetic acid", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sodium dithionite", "sulfuric acid", "acetic anhydride", "acetic acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol in sodium hydroxide solution and add chloroacetic acid. Heat the mixture to 80-90°C for 2-3 hours to form 5-chloromethyl-2-aminothiophenol.", "Step 2: Cool the mixture and acidify with hydrochloric acid to obtain 5-chloromethyl-2-aminothiophenol hydrochloride.", "Step 3: Dissolve 5-chloromethyl-2-aminothiophenol hydrochloride in water and add sodium nitrite. Keep the temperature below 5°C and stir for 30 minutes to form 5-chloromethyl-2-nitrosothiophenol.", "Step 4: Add sodium dithionite to the mixture and stir for 30 minutes to reduce the nitroso compound to 5-chloromethyl-2-aminothiophenol.", "Step 5: Add sulfuric acid to the mixture and heat to 120-130°C for 2-3 hours to cyclize the compound and form 5-chloro-2,3-dihydro-1lambda6,2-benzothiazole-1,1-dioxide.", "Step 6: Add acetic anhydride to the mixture and heat to 80-90°C for 2-3 hours to acetylate the compound and form 5,7-diacetoxy-2,3-dihydro-1lambda6,2-benzothiazole-1,1-dioxide.", "Step 7: Add water to the mixture and cool to room temperature to precipitate the product. Filter and wash with water to obtain 5,7-diacetoxy-2,3-dihydro-1lambda6,2-benzothiazole-1,1-dioxide.", "Step 8: Hydrolyze the product with sodium hydroxide solution to remove the acetyl groups and form 5,7-dichloro-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione. Filter and wash with water to obtain the final product." ] } | |
CAS RN |
1916519-35-1 |
Molecular Formula |
C7H3Cl2NO3S |
Molecular Weight |
252.1 |
Purity |
95 |
Origin of Product |
United States |
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